Cas no 192213-94-8 ((4-Phenoxynaphthalen-1-yl)acetonitrile)

• Product Name: (4-Phenoxynaphthalen-1-yl)acetonitrile
• CAS No: 192213-94-8
• MF: C₁₈H₁₃NO
• MW: 259.301924467087
• CID: 2787467
• Update Time: 2023-08-07

(4-Phenoxynaphthalen-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1-cyanomethyl-4-phenoxynaphthalene
• (4-Phenoxynaphthalen-1-yl)acetonitrile
• 2-(4-PHENOXYNAPHTHALEN-1-YL)ACETONITRILE

• Inchi： 1S/C18H13NO/c19-13-12-14-10-11-18(17-9-5-4-8-16(14)17)20-15-6-2-1-3-7-15/h1-11H,12H2
• InChI Key： HIHYIOZMUMCIQD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(CC#N)=C2C=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• XLogP3: 4.4
• Topological Polar Surface Area: 33